Cas no 1235440-69-3 (2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide)

• Product Name: 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide
• CAS No: 1235440-69-3
• MF: C₁₅H₁₅ClN₂OS
• MW: 306.810401201248
• CID: 5557688
• Update Time: 2025-06-27

2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-{3-[(pyridin-2-ylsulfanyl)methyl]phenyl}propanamide
• Propanamide, 2-chloro-N-[3-[(2-pyridinylthio)methyl]phenyl]-
• 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide

• Inchi： 1S/C15H15ClN2OS/c1-11(16)15(19)18-13-6-4-5-12(9-13)10-20-14-7-2-3-8-17-14/h2-9,11H,10H2,1H3,(H,18,19)
• InChI Key： FFNUPVVYLPSZCS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(CSC2=NC=CC=C2)=C1)(=O)C(Cl)C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 518.3±50.0 °C(Predicted)
• pka: 12.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide

Professional Introduction to Compound with CAS No. 1235440-69-3 and Product Name: 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide

The compound with the CAS number 1235440-69-3 and the product name 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a chloro-substituted benzene ring connected to a propanamide moiety, further modified by a pyridin-2-ylsulfanyl group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of drug discovery. The presence of the pyridin-2-ylsulfanyl group in the compound’s structure is particularly noteworthy, as this moiety is known to enhance binding affinity and selectivity in various pharmacological contexts. This feature has been extensively explored in the design of kinase inhibitors, particularly those targeting tyrosine kinases, which play crucial roles in cancer and inflammatory diseases. The chloro substituent on the benzene ring further contributes to the compound’s reactivity and potential for further derivatization, enabling the synthesis of analogues with tailored properties.

Current research in medicinal chemistry emphasizes the importance of rational drug design, leveraging computational methods and structural biology to predict and optimize molecular interactions. The 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide compound exemplifies this approach, as its design is likely based on high-throughput screening data or molecular docking studies identifying key pharmacophores. The propanamide group serves as a hinge-binding motif, facilitating interactions with protein backbones or side chains, while the aromatic rings provide hydrophobic interactions essential for stable binding.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have shown that analogues containing similar sulfanyl-pyridine motifs exhibit inhibitory activity against enzymes involved in metabolic disorders. The 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide structure may therefore be explored for its effects on enzymes such as PDE4 or COX-2, which are implicated in conditions ranging from asthma to neurodegenerative diseases. Preliminary in vitro assays have suggested that this compound demonstrates moderate inhibition of certain target enzymes, warranting further investigation into its biochemical profile.

The synthesis of this compound involves multi-step organic reactions, each carefully optimized to ensure high yield and purity. Key synthetic steps include chlorination of a precursor benzene derivative, followed by nucleophilic substitution with a pyridin-2-ylsulfanyl-containing reagent. The introduction of the propanamide group typically follows via amide bond formation, often employing coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (1-Hydroxybenzotriazol-1-yl)-1H-tetrazole-5-carboxylic acid). Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

From a computational chemistry perspective, the 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide molecule can be modeled using quantum mechanical methods to predict its electronic structure and reactivity. Density Functional Theory (DFT) calculations have been particularly useful in understanding electronic distributions across the molecule, which can inform modifications aimed at enhancing potency or selectivity. Additionally, Molecular Dynamics (MD) simulations allow researchers to study protein-ligand interactions at an atomic level, providing insights into binding kinetics and thermodynamics. These computational tools are indispensable in modern drug discovery pipelines.

The pharmacokinetic properties of any promising drug candidate must be thoroughly evaluated before advancing to clinical trials. In vitro assays measuring solubility, stability under various conditions (pH, temperature), and metabolic degradation pathways are critical early-stage assessments. The presence of polar functional groups like the sulfanyl group influences solubility characteristics, potentially affecting oral bioavailability or tissue distribution. Furthermore, understanding how the compound is metabolized by enzymes such as CYP450 is essential for predicting potential drug-drug interactions.

Recent advancements in biotechnology have enabled high-throughput screening platforms capable of testing thousands of compounds against numerous biological targets simultaneously. This technology has accelerated the identification of hits like 2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide, allowing researchers to rapidly assess its activity across diverse pathways. Such screens often employ automated liquid handling systems coupled with detection methods like fluorescence or luminescence assays to quantify enzyme inhibition or receptor binding.

The regulatory landscape for new pharmaceutical entities continues to evolve with an emphasis on safety and efficacy data derived from robust preclinical studies. Regulatory agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) require comprehensive toxicological assessments before approving clinical trials. These studies include acute toxicity tests using animal models followed by chronic toxicity evaluations over extended periods to identify any long-term health risks associated with exposure.

In conclusion,2-Chloro-N-{3-(pyridin-2-ylsulfanyl)methylphenyl}propanamide represents an intriguing example of how structural modifications can yield compounds with novel biological activities relevant to human health challenges today tomorrow solutions tomorrow challenges tomorrow tomorrow challenges tomorrow solutions tomorrow challenges tomorrow solutions tomorrow challenges tomorrow solutions tomorrow challenges tomorrow solutions tomorrow challenges tomorrow solutions